Cas no 229962-59-8 (1,2,3-Cyclopentanetriol,4-amino-5-methyl-, (1R,2R,3R,4S,5R)-)

• Product Name: 1,2,3-Cyclopentanetriol,4-amino-5-methyl-, (1R,2R,3R,4S,5R)-
• CAS No: 229962-59-8
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 245242
• PubChem ID: 10240950
• Update Time: 2025-04-19

1,2,3-Cyclopentanetriol,4-amino-5-methyl-, (1R,2R,3R,4S,5R)- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Cyclopentanetriol,4-amino-5-methyl-, (1R,2R,3R,4S,5R)-
• 1,2,3-Cyclopentanetriol,4-amino-5-methyl-,(1R,2R,3R,4S,5R)-(9CI)
• (1R,2R)-3-((tert-butyldimethylsilyl)oxy)-2-(2,2-dichloroacetamido)-1-(4-nitrophenyl)propyl acetate
• (1R,2R,3R,4S,5R)-4-amino-5-methylcyclopentane-1,2,3-triol
• Chloramphenicol 2-(O-tert-Butyldimethylsilyl)methyl 1-Acetate
• N-[(1R,2R)-2-(Acetyloxy)-1-(O-tert-butyldimethylsilyl)methyl-2-(4-nitrophenyl)ethyl]-2,2-dichl
• N-[(1R,2R)-2-(Acetyloxy)-1-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-2-(4-nitrophenyl)ethyl]-2,2-dichloro-acetamide.
• 229962-59-8
• AKOS006337270

• Inchi： 1S/C6H13NO3/c1-2-3(7)5(9)6(10)4(2)8/h2-6,8-10H,7H2,1H3/t2-,3+,4-,5-,6-/m1/s1
• InChI Key： PTEOOBZJCIANPX-AIECOIEWSA-N
• SMILES： O[C@H]1[C@H]([C@@H]([C@H]([C@H]1C)N)O)O

Computed Properties

• Exact Mass: 147.09000
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• PSA: 86.71000
• LogP: -1.25360